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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and protocols for

employing ditridecylamine in synergistic solvent extraction systems. Due to the limited direct

literature on ditridecylamine, this document leverages data and protocols for Alamine 336, a

structurally and functionally similar tertiary amine, as a representative model. The underlying

principles and experimental approaches are broadly applicable to ditridecylamine.

Introduction to Synergistic Extraction with Tertiary
Amines
Solvent extraction is a pivotal technique for the separation and purification of metals.

Synergistic extraction, the enhancement of extraction efficiency by a mixture of two or more

extractants, offers improved selectivity and performance over individual extractants. Tertiary

amines, such as ditridecylamine and Alamine 336, play a crucial role as synergistic agents,

particularly when paired with acidic extractants like organophosphorus acids or carboxylic

acids.

The primary mechanism involves the tertiary amine acting as a neutralizing agent for the

protons released by the acidic extractant during the metal extraction process. This shifts the

equilibrium in favor of the formation of the metal-extractant complex, leading to a significant

increase in the distribution ratio of the metal ion into the organic phase.
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Data Presentation: Synergistic Extraction of Rare
Earth Elements (REEs)
The following table summarizes the synergistic effect of a binary mixture of an

organophosphorus acid (Cyanex 272) and a tertiary amine (Alamine 336) on the extraction of

various REEs from a chloride solution.
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Metal
Ion

Extracta
nt
System

Aqueou
s Phase

Organic
Phase

Distribu
tion
Ratio
(D)

Extracti
on (%)

Synergi
stic
Coeffici
ent (SC)

Referen
ce

Y(III)

0.5 M

Cyanex

272

HCl

solution,

pH 4

Kerosene - >95% - [1]

Y(III)

0.5 M

Cyanex

272 + 0.5

M

Alamine

336

HCl

solution,

pH 4

Kerosene - ~100% >1 [1]

Tb(III)

0.5 M

Cyanex

272

HCl

solution,

pH 4

Kerosene - <10% - [1]

Tb(III)

0.5 M

Cyanex

272 + 0.5

M

Alamine

336

HCl

solution,

pH 4

Kerosene - >90% >1 [1]

Eu(III)

0.5 M

Cyanex

272

HCl

solution,

pH 4

Kerosene - <5% - [1]

Eu(III)

0.5 M

Cyanex

272 + 0.5

M

Alamine

336

HCl

solution,

pH 4

Kerosene - >80% >1 [1]

La(III) 0.5 M

Cyanex

272 + 0.5

Chloride

Solution

Kerosene - Enhance

d

>1 [2]
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M

Alamine

336

Pr(III)

0.5 M

Cyanex

272 + 0.5

M

Alamine

336

Chloride

Solution
Kerosene -

Enhance

d
>1 [2]

Nd(III)

0.5 M

Cyanex

272 + 0.5

M

Alamine

336

Chloride

Solution
Kerosene -

Enhance

d
>1 [2]

Note: Synergistic Coefficient (SC) is calculated as SC = log(D_mix / (D_1 + D_2)), where

D_mix is the distribution ratio with the mixed extractant system, and D_1 and D_2 are the

distribution ratios with the individual extractants. A value of SC > 0 indicates synergism.

Experimental Protocols
The following are generalized protocols for the synergistic solvent extraction of metals using a

tertiary amine and an acidic extractant.

Protocol 1: Preparation of Organic and Aqueous Phases
Objective: To prepare the extractant solution and the aqueous feed solution containing the

metal ions of interest.

Materials:

Ditridecylamine or Alamine 336 (tertiary amine)

Acidic extractant (e.g., Cyanex 272, D2EHPA)
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Organic diluent (e.g., kerosene, toluene)

Metal salt (e.g., REE chloride, cobalt sulfate)

Deionized water

Acid or base for pH adjustment (e.g., HCl, NaOH)

Volumetric flasks, beakers, magnetic stirrer

Procedure:

Organic Phase Preparation: a. Accurately weigh the required amount of the tertiary amine

and the acidic extractant. b. Dissolve the extractants in the chosen organic diluent in a

volumetric flask to achieve the desired concentrations (e.g., 0.5 M of each). c. Stir the

solution until both extractants are completely dissolved.

Aqueous Phase Preparation: a. Dissolve the metal salt in deionized water in a beaker to

obtain the desired metal ion concentration. b. Adjust the pH of the aqueous solution to the

desired value using a dilute acid or base solution while monitoring with a pH meter.

Protocol 2: Synergistic Solvent Extraction Procedure
Objective: To perform the liquid-liquid extraction of the target metal ions from the aqueous

phase to the organic phase.

Materials:

Prepared organic and aqueous phases

Separatory funnels

Mechanical shaker or wrist-action shaker

pH meter

Centrifuge (optional)

Procedure:
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Measure equal volumes of the prepared organic and aqueous phases (e.g., 20 mL each) and

transfer them to a separatory funnel.

Shake the separatory funnel vigorously for a predetermined time (e.g., 30 minutes) to ensure

thorough mixing and allow the system to reach equilibrium.

Allow the phases to separate by letting the funnel stand for a sufficient time (e.g., 15-30

minutes). If an emulsion forms, it can be broken by centrifugation.

Carefully separate the two phases. The lower phase is typically the aqueous phase

(raffinate), and the upper phase is the organic phase (loaded organic).

Measure the pH of the raffinate.

Analyze the concentration of the metal ions in the raffinate using appropriate analytical

techniques (e.g., ICP-OES, AAS).

Calculate the distribution ratio (D) and the percentage of extraction (%E) using the following

formulas:

D = ([M]_org) / ([M]_aq) = (C_initial - C_final) / C_final

%E = (D / (D + V_aq / V_org)) * 100 where [M] is the metal concentration, C_initial and

C_final are the initial and final aqueous phase metal concentrations, and V is the volume

of the respective phases.

Protocol 3: Stripping of Metal Ions from the Loaded
Organic Phase
Objective: To recover the extracted metal ions from the organic phase into a new aqueous

solution.

Materials:

Loaded organic phase

Stripping agent (e.g., dilute HCl, H₂SO₄)
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Separatory funnels

Mechanical shaker

Procedure:

Mix the loaded organic phase with the stripping agent in a separatory funnel at a specific

phase ratio (e.g., 1:1).

Shake the funnel for a sufficient time to allow for the transfer of the metal ions back into the

aqueous phase.

Allow the phases to separate and collect the aqueous strip solution containing the recovered

metal ions.

Visualizations
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Click to download full resolution via product page

Caption: Mechanism of synergistic extraction with a tertiary amine.

1. Phase Preparation
(Aqueous & Organic)

2. Liquid-Liquid Extraction
(Mixing & Separation)

3. Raffinate Analysis
(pH, Metal Concentration)

4. Stripping
(Metal Recovery)

Loaded Organic

5. Data Calculation
(D, %E, SC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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